Cas no 1337681-70-5 (tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate
• CAS No: 1337681-70-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6175967
• PubChem ID: 165621169
• Update Time: 2025-10-30

tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethyl]carbamate
• EN300-1894209
• 1337681-70-5

• Inchi： 1S/C15H24N2O3/c1-9-6-11(13(18)7-10(9)2)12(16)8-17-14(19)20-15(3,4)5/h6-7,12,18H,8,16H2,1-5H3,(H,17,19)
• InChI Key： ZFRBOQHBLRHMRM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(=CC(C)=C(C)C=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate (CAS No. 1337681-70-5)

The compound tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate (CAS No. 1337681-70-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxy-4,5-dimethylphenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s ability to serve as a building block for peptide mimetics and enzyme inhibitors aligns with the growing focus on personalized treatment options. Its CAS No. 1337681-70-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the tert-butyl group in this compound enhances stability, making it suitable for multi-step reactions. The presence of the 2-hydroxy-4,5-dimethylphenyl segment introduces steric and electronic effects that can influence binding affinity in target interactions. These characteristics are critical for designing next-generation pharmaceuticals, a topic frequently discussed in forums and publications focused on drug development.

Another area of interest is the compound’s role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable synthesis, intermediates like tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate are evaluated for their environmental impact. Researchers are exploring catalyst-free reactions and biodegradable solvents to optimize its production, addressing concerns raised by eco-conscious stakeholders.

The analytical profiling of this compound often involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for meeting regulatory standards, particularly in GMP-compliant manufacturing. The compound’s CAS No. 1337681-70-5 is a key identifier in safety data sheets (SDS) and technical documentation, underscoring its importance in quality control protocols.

Beyond its technical applications, tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate is a subject of curiosity in open-access chemistry databases and AI-driven drug discovery platforms. Questions about its structure-activity relationships (SAR) and bioavailability are common in online searches, reflecting the intersection of computational tools and experimental science. This trend highlights the compound’s role in bridging traditional synthesis with digital innovation.

In summary, tert-butyl N-2-amino-2-(2-hydroxy-4,5-dimethylphenyl)ethylcarbamate (CAS No. 1337681-70-5) exemplifies the synergy between chemical ingenuity and therapeutic potential. Its versatility in medicinal chemistry, combined with its alignment with sustainability goals, positions it as a compound of enduring significance. As research evolves, this molecule will likely remain a focal point for discussions on innovation and efficiency in science.